(4R,5R)-4-[(tert-Butoxycarbonyl)amino]-5-methylheptanoic acid

• IUPAC Name: (4R,5R)-5-methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]heptanoic acid
• InChI: InChI=1S/C13H25NO4/c1-6-9(2)10(7-8-11(15)16)14-12(17)18-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,14,17)(H,15,16)/t9-,10-/m1/s1
• InChI Key: AHJOCXORPOFIQH-NXEZZACHSA-N
• Canonical SMILES: CCC(C)C(CCC(=O)O)NC(=O)OC(C)(C)C
• Isomeric SMILES: CC[C@@H](C)[C@@H](CCC(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C13H25NO4
• Molecular Weight: 259.34 g/mol

Description

The compound “(4R,5R)-4-[(tert-Butoxycarbonyl)amino]-5-methylheptanoic acid” is an amino acid derivative. The tert-butoxycarbonyl (Boc) group is a common protecting group used in organic synthesis, particularly for the protection of amines.

Molecular Structure Analysis

The compound contains a Boc-protected amino group and a carboxylic acid group. The “4R,5R” notation indicates the stereochemistry at the 4th and 5th carbon atoms.

Chemical Reactions Analysis

The Boc group can be removed (deprotected) under acidic conditions, typically using trifluoroacetic acid. This would yield the free amino acid and tert-butanol.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the specific structure of the compound. Generally, Boc-protected amino acids are solid at room temperature.

Mechanism of Action

As an amino acid derivative, this compound could potentially be involved in peptide synthesis. The Boc group would prevent unwanted side reactions involving the amino group during the synthesis.

Safety and Hazards

Like many organic compounds, Boc-protected amino acids should be handled with care to avoid ingestion, inhalation, or contact with skin or eyes.

Future Directions

Boc-protected amino acids are widely used in peptide synthesis, so research in this area is ongoing. Improvements in the methods for introducing and removing the Boc group are areas of active research.